![molecular formula C22H15Cl4F3N4O3S B2615866 2-[(4-chlorophenyl)sulfonyl]-3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}acrylaldehyde O-(2,6-dichlorobenzyl)oxime CAS No. 338407-65-1](/img/structure/B2615866.png)
2-[(4-chlorophenyl)sulfonyl]-3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}acrylaldehyde O-(2,6-dichlorobenzyl)oxime
Description
The compound “2-[(4-chlorophenyl)sulfonyl]-3-{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}acrylaldehyde O-(2,6-dichlorobenzyl)oxime” is a complex organic molecule. It contains several functional groups, including a sulfonyl group, a pyridine ring, a trifluoromethyl group, and an oxime group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of tipranavir, which contains a 5-(trifluoromethyl)pyridine-2-sulfonyl chloride moiety, was achieved using a chiral auxiliary . Protodeboronation of pinacol boronic esters has also been used in the synthesis of related compounds .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of several functional groups. The trifluoromethyl group and the pyridine ring contribute to its unique physicochemical properties .Chemical Reactions Analysis
The chemical reactions involving this compound could be diverse, depending on the reaction conditions and the other reactants involved. For instance, the trifluoromethyl group and the pyridine ring could participate in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. The presence of the trifluoromethyl group and the pyridine ring could influence its properties .Future Directions
Properties
IUPAC Name |
3-chloro-N-[(E)-[(E)-2-(4-chlorophenyl)sulfonyl-3-[(2,6-dichlorophenyl)methoxyamino]prop-2-enylidene]amino]-5-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl4F3N4O3S/c23-14-4-6-15(7-5-14)37(34,35)16(11-32-36-12-17-18(24)2-1-3-19(17)25)10-31-33-21-20(26)8-13(9-30-21)22(27,28)29/h1-11,32H,12H2,(H,30,33)/b16-11+,31-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVSNOALTDICSMS-VJZAPHPRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CONC=C(C=NNC2=C(C=C(C=N2)C(F)(F)F)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)CON/C=C(\C=N\NC2=C(C=C(C=N2)C(F)(F)F)Cl)/S(=O)(=O)C3=CC=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl4F3N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
614.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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